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Abstract

Aluminium formate, with the chemical formula AI(HCOO)s, is a metal-organic framework (MOF)
also known as ALF. It is recognized for its straightforward synthesis from inexpensive and
readily available starting materials: aluminium hydroxide and formic acid.[1][2] While
extensively studied for applications in gas capture and storage, particularly for CO2
sequestration, its role as a catalyst in organic synthesis is not yet widely established in peer-
reviewed literature.[1][2][3] This document provides a detailed protocol for the synthesis of
aluminium formate. Given the limited specific examples of its use in catalysis, this document
also presents a theoretical discussion on its potential as a Lewis acid catalyst and provides
standard protocols for key organic reactions (Knoevenagel condensation, Aza-Michael addition,
Pechmann condensation, and esterification) using conventional aluminium-based Lewis acid
catalysts as a reference.

Synthesis of Aluminium Formate Catalyst

Aluminium formate can be synthesized via a reflux reaction between aluminium hydroxide and
formic acid.[1][2] The resulting product is a stable, microporous solid.

Experimental Protocol: Synthesis of Aluminium Formate
AI(HCOO)s
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Materials:

Aluminium hydroxide (Al(OH)3)

e Formic acid (HCOOH, ~99%)

» Ethanol

e 250 mL three-neck round-bottom flask
» Reflux condenser

e Heating mantle

o Centrifuge

e Vacuum filtration apparatus

Procedure:

In a 250 mL three-neck round-bottom flask equipped with a reflux condenser, combine 1.2 g
(0.015 mol) of aluminium hydroxide with 100 mL of formic acid.[1]

o Heat the mixture to reflux at 100°C (373 K) and maintain for 48 hours under stirring.[1]
 After the reaction is complete, cool the mixture to room temperature.

» Separate the resulting white solid from the excess formic acid by centrifugation.

e Wash the solid product thoroughly with a copious amount of ethanol.

o Collect the white solid by vacuum filtration.

o The as-synthesized material, which may contain guest molecules like COz, water, and formic
acid, can be activated.[1][4]

» Activation: To obtain the guest-free, porous aluminium formate (ALF), heat the air-dried solid
at 150°C (423 K) for 24 hours under high vacuum or at 180°C (453 K) in air for 24 hours.[1]
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ion: Sunthesis of Alumini

Parameter Value Reference
Reactants AIL.Jminium hydroxide, Formic o
acid
Reaction Temperature 100°C (373 K) [1]
Reaction Time 48 hours [1]
Product Yield ~95% (as-made) [1]
Activation Temperature 150°C (vacuum) or 180°C (air)  [1]
Activation Time 24 hours [1]

Potential Catalytic Activity of Aluminium Formate

While specific applications of aluminium formate as a catalyst in the target reactions are not
well-documented, its chemical nature suggests potential as a heterogeneous Lewis acid
catalyst. The aluminium centers in the activated, porous structure could act as electron-pair
acceptors, similar to other aluminium compounds like AICls.[5]

Hypothesized Catalytic Mechanism: The Lewis acidic aluminium sites on the surface of the
activated ALF could coordinate with carbonyl oxygen atoms or other Lewis basic sites in the
reactants. This coordination would polarize the substrate, increasing its electrophilicity and
rendering it more susceptible to nucleophilic attack. As a heterogeneous catalyst, aluminium
formate would offer the advantages of easy separation from the reaction mixture and potential
for recyclability.

General Workflow for Heterogeneous Catalysis

The following diagram illustrates a general experimental workflow for testing the catalytic
activity of a solid catalyst like aluminium formate in a liquid-phase organic reaction.
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General workflow for heterogeneous catalysis.
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Reference Protocols with Alternative Aluminium
Catalysts

The following protocols describe common organic reactions catalyzed by established

aluminium-based Lewis acids. These are provided as a reference for experimental design.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a

carbonyl group, followed by dehydration.[5]

Reference Reaction: Benzaldehyde with Malononitrile catalyzed by Alum (a hydrated double

sulfate salt of aluminum).[6]

Experimental Protocol:

In a round-bottom flask, combine an aromatic aldehyde (1 mmol), an active methylene
compound (e.g., malononitrile, 1.2 mmol), and alum (KAI(SO4)2-12H20, 10 mol%).[6]

Heat the solvent-free mixture to 80°C with stirring.[6]

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, add ethyl acetate to the reaction mixture and filter to remove the catalyst.
Wash the filtrate with water and brine, then dry over anhydrous Naz2SOa.

Remove the solvent under reduced pressure to obtain the crude product, which can be
further purified by recrystallization or column chromatography.

Aromatic

Aldehyde Condensation
T Alum (80°C., Solventfree) g | ,B-Unsaturated

(Lewis Acid) Product

Active Methylene
Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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